Cas no 1613292-86-6 (2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride)

• Product Name: 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride
• CAS No: 1613292-86-6
• MF: C₆H₁₁ClF₃NO
• MW: 205.605851411819
• MDL: MFCD29047250
• CID: 4609142
• PubChem ID: 90204416
• Update Time: 2025-05-19

2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride

• MDL： MFCD29047250
• Inchi： 1S/C6H10F3NO.ClH/c7-6(8,9)5(11)4-1-2-10-3-4;/h4-5,10-11H,1-3H2;1H
• InChI Key： CZJZHAQYJZVJSZ-UHFFFAOYSA-N
• SMILES： C(C1CNCC1)(O)C(F)(F)F.Cl

Additional information on 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride

Research Briefing on 2,2,2-Trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol Hydrochloride (CAS: 1613292-86-6)

2,2,2-Trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride (CAS: 1613292-86-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoroethyl alcohol moiety and pyrrolidine scaffold, serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its utility in the development of novel therapeutics for neurological disorders, metabolic diseases, and infectious diseases.

The structural uniqueness of 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride lies in its ability to modulate physicochemical properties such as lipophilicity and metabolic stability, which are critical for drug-like molecules. The trifluoroethyl group enhances the compound's bioavailability and resistance to enzymatic degradation, while the pyrrolidine ring provides a rigid framework for selective interactions with biological targets. These features make it a promising candidate for further optimization and clinical translation.

Recent research efforts have focused on the synthesis and pharmacological evaluation of derivatives based on this scaffold. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the development of selective dopamine D3 receptor antagonists, which hold potential for treating addiction and Parkinson's disease. Another study highlighted its role in the design of potent gamma-aminobutyric acid (GABA) receptor modulators, suggesting applications in anxiety and epilepsy therapy.

In addition to its CNS applications, 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride has been investigated for its antimicrobial properties. A 2024 preprint article reported its incorporation into novel quinolone hybrids, exhibiting broad-spectrum activity against drug-resistant bacterial strains. The compound's ability to enhance membrane permeability and disrupt bacterial efflux pumps underscores its value in addressing the global challenge of antibiotic resistance.

Future research directions for this compound include exploring its potential in targeted drug delivery systems and combination therapies. Computational modeling and structure-activity relationship (SAR) studies are expected to play a pivotal role in optimizing its pharmacological profile. Given its versatility and demonstrated biological activities, 2,2,2-trifluoro-1-(pyrrolidin-3-yl)ethan-1-ol hydrochloride remains a focal point in the quest for innovative therapeutic solutions.